4-Fluoro-3-[(imidazo[1,2-a]pyrazine-3-carbonyl)-amino]benzoic acid

• IUPAC Name: 4-fluoro-3-(imidazo[1,2-a]pyrazine-3-carbonylamino)benzoic acid
• InChI: InChI=1S/C14H9FN4O3/c15-9-2-1-8(14(21)22)5-10(9)18-13(20)11-6-17-12-7-16-3-4-19(11)12/h1-7H,(H,18,20)(H,21,22)
• InChI Key: KIBRVIDYSBYRIP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)NC(=O)C2=CN=C3N2C=CN=C3)F
• Molecular Formula: C14H9FN4O3
• Molecular Weight: 300.24 g/mol

Description

“4-Fluoro-3-[(imidazo[1,2-a]pyrazine-3-carbonyl)-amino]benzoic acid” is a chemical compound with the molecular formula C14H9FN4O3. It has a novel structure and is known to be an adenosine receptor inhibitor. It has good inhibitory activity on adenosine A2A receptors and good subtype selectivity.

Scientific Research Applications

Synthesis and Structural Applications

• Fluorinated pyrazoles with additional functional groups like 4-Fluoro-3-[(imidazo[1,2-a]pyrazine-3-carbonyl)-amino]benzoic acid are significant as building blocks in medicinal chemistry. They offer avenues for further functionalization, essential in drug design and synthesis (Surmont et al., 2011).
• The compound has been utilized in the synthesis of 3-amino-4-fluoropyrazoles and related structures. These syntheses involve complex processes like monofluorination and condensation with various hydrazines (Surmont, Verniest, & de Kimpe, 2010).

Medicinal Chemistry and Anticancer Applications

• Certain derivatives, like the imidazo[4,5-c]pyridines and imidazo[4,5-b]pyridines synthesized using related structures, have shown antitumor activity in mice. These compounds have been explored for their potential as mitotic inhibitors (Temple et al., 1987).
• Compounds derived from similar chemical structures have been tested against various human cancer cell lines, showing promising anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005).

Biological Activity Research

• Research into derivatives of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid, closely related to the queried compound, has revealed significant antibacterial activities against both Gram-positive and Gram-negative bacteria. These findings highlight the potential for developing new antibacterial agents (Bildirici, Şener, & Tozlu, 2007).

Anti-Inflammatory and Analgesic Applications

• Synthesized derivatives, such as 2-(4-(4-fluorobenzylidene)-2-(4-fluorophenyl) 5-oxo-4,5-dihydroimidazol-1-yl) acetic acid, have demonstrated notable anti-inflammatory and analgesic activities. This suggests the potential of these compounds in the development of new anti-inflammatory and pain-relieving drugs (Khalifa & Abdelbaky, 2008).

Mechanism of Action

The compound is known to be an adenosine receptor inhibitor, with good inhibitory activity on adenosine A2A receptors. This suggests that it could potentially be used as a targeted adenosine A2A receptor inhibitor for immunotherapy.